4-methoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide

• Molecular Formula: C21H17N3O3
• Molecular Weight: 359.4 g/mol
• IUPAC Name: 4-methoxy-N-[[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]methyl]benzamide
• InChI: InChI=1S/C21H17N3O3/c1-26-17-10-8-15(9-11-17)20(25)23-13-14-4-6-16(7-5-14)21-24-19-18(27-21)3-2-12-22-19/h2-12H,13H2,1H3,(H,23,25)
• InChI Key: WZIXORUJUFDXGF-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C(=O)NCC2=CC=C(C=C2)C3=NC4=C(O3)C=CC=N4

Description

4-methoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has been shown to have a range of biochemical and physiological effects, and its mechanism of action has been the subject of much research. In

Mechanism Of Action

The mechanism of action of 4-methoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide is not yet fully understood, but it is believed to be related to its effects on the serotonin system in the brain. This compound has been shown to increase the levels of serotonin in the brain, which may contribute to its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
In addition to its effects on the serotonin system, 4-methoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide has also been shown to have a range of other biochemical and physiological effects. It has been shown to reduce inflammation in animal models, and it may have potential as a treatment for inflammatory diseases. It has also been shown to have neuroprotective effects, which may make it useful in the treatment of neurodegenerative diseases.

Advantages And Limitations For Lab Experiments

One of the major advantages of using 4-methoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide in lab experiments is its specificity. This compound has been shown to have a high degree of selectivity for the serotonin system, which makes it useful for studying the effects of serotonin on behavior and physiology. However, one of the limitations of using this compound is its potential toxicity. It has been shown to have toxic effects in some animal models, which may limit its usefulness in certain types of experiments.

Future Directions

There are many potential future directions for research on 4-methoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide. One area of research that is particularly promising is the development of new treatments for anxiety and depression. This compound has been shown to have anxiolytic and antidepressant effects, and further research may lead to the development of new treatments that are more effective and have fewer side effects than current treatments. Another area of research that is promising is the development of new treatments for drug addiction. This compound has been shown to reduce drug-seeking behavior in animal models, and further research may lead to the development of new treatments that are more effective than current treatments.

Synthesis Methods

The synthesis of 4-methoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide is a complex process that involves several steps. The first step is the synthesis of the oxazole ring, which is achieved by reacting 2-aminopyridine with an aldehyde. The resulting product is then reacted with an amine to form the oxazole ring. The next step is the synthesis of the benzamide moiety, which is achieved by reacting an amine with a carboxylic acid. Finally, the two moieties are joined together to form 4-methoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide.

Scientific Research Applications

4-methoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide has been shown to have a range of potential applications in scientific research. One of the most promising areas of research is in the field of neuroscience, where this compound has been shown to have anxiolytic and antidepressant effects. It has also been shown to have potential as a treatment for drug addiction, as it has been shown to reduce drug-seeking behavior in animal models.